Cas no 909186-28-3 (3-BROMO-2-FLUORO-6-(TRIFLUOROMETHYL)BENZALDEHYDE)

• Product Name: 3-BROMO-2-FLUORO-6-(TRIFLUOROMETHYL)BENZALDEHYDE
• CAS No: 909186-28-3
• MF: C₈H₃BrF₄O
• MW: 271.006435632706
• MDL: MFCD11520664
• CID: 1962264
• PubChem ID: 21832331
• Update Time: 2025-10-31

3-BROMO-2-FLUORO-6-(TRIFLUOROMETHYL)BENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-2-FLUORO-6-(TRIFLUOROMETHYL)BENZALDEHYDE
• 3-Bromo-2-fluoro-6-(trifluoromethyl)benzaldehyde (ACI)
• MFCD11520664
• MS-20563
• 3-Bromo-2-fluoro-6-(trifluormethyl)benzaldehyde
• AKOS005258728
• CS-0196356
• STL556959
• 3-Bromo-2-fluoro-6-(trifluoromethyl)benzaldehyde, AldrichCPR
• 909186-28-3
• SCHEMBL2952070
• QOJSBNXPUWBXDT-UHFFFAOYSA-N
• E90500
• BBL103149

• MDL： MFCD11520664
• Inchi： 1S/C8H3BrF4O/c9-6-2-1-5(8(11,12)13)4(3-14)7(6)10/h1-3H
• InChI Key： QOJSBNXPUWBXDT-UHFFFAOYSA-N
• SMILES： O=CC1C(C(F)(F)F)=CC=C(Br)C=1F

Computed Properties

• Exact Mass: 269.93034g/mol
• Monoisotopic Mass: 269.93034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-BROMO-2-FLUORO-6-(TRIFLUOROMETHYL)BENZALDEHYDE

Comprehensive Overview of 3-Bromo-2-fluoro-6-(trifluoromethyl)benzaldehyde (CAS No. 909186-28-3)

3-Bromo-2-fluoro-6-(trifluoromethyl)benzaldehyde (CAS No. 909186-28-3) is a highly specialized aromatic aldehyde compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and advanced material science. This compound, characterized by its unique bromine, fluorine, and trifluoromethyl functional groups, serves as a critical intermediate in the synthesis of complex molecules. Its structural versatility makes it a valuable building block for researchers exploring drug discovery, catalysis, and fluorinated materials.

The growing demand for fluorinated compounds in modern chemistry has positioned 3-Bromo-2-fluoro-6-(trifluoromethyl)benzaldehyde as a compound of interest. Fluorinated aromatic aldehydes, such as this one, are often sought after due to their enhanced stability, bioavailability, and reactivity in cross-coupling reactions. Researchers frequently inquire about its applications in Suzuki-Miyaura coupling or Buchwald-Hartwig amination, which are pivotal in constructing complex molecular architectures.

In the context of green chemistry and sustainable synthesis, CAS No. 909186-28-3 is often discussed for its potential role in reducing reaction steps or improving yields. The trifluoromethyl group, in particular, is a hotspot in medicinal chemistry due to its ability to modulate lipophilicity and metabolic stability. This aligns with the industry's shift toward highly functionalized intermediates that streamline drug development pipelines.

From a technical perspective, the compound's physicochemical properties—such as melting point, solubility, and spectral data (NMR, IR)—are frequently queried in academic and industrial databases. Its molecular weight (271.98 g/mol) and structural formula (C₈H₃BrF₄O) are critical for computational chemists and those engaged in QSAR modeling. The presence of both halogen substituents and an aldehyde group allows for diverse derivatization pathways, making it a favorite among synthetic chemists.

Recent trends in AI-driven drug discovery have further amplified interest in compounds like 3-Bromo-2-fluoro-6-(trifluoromethyl)benzaldehyde. Machine learning models often require well-annotated datasets of fluorinated building blocks to predict reactivity or optimize synthetic routes. This compound's relevance in high-throughput screening libraries underscores its importance in modern cheminformatics workflows.

For suppliers and manufacturers, ensuring the purity and storage stability of this compound is paramount. Questions about HPLC analysis, shipping conditions, and scalability are common among procurement specialists. The compound's compatibility with microwave-assisted synthesis or flow chemistry setups is another area of practical interest.

In summary, 3-Bromo-2-fluoro-6-(trifluoromethyl)benzaldehyde (CAS No. 909186-28-3) exemplifies the intersection of innovation and utility in contemporary chemistry. Its multifaceted applications—from pharmaceutical intermediates to material science—make it a compound worth monitoring as research trends evolve. As the scientific community continues to explore sustainable synthesis and precision molecular design, this benzaldehyde derivative is poised to remain a key player in cutting-edge chemical research.